5-Nitro-2-(pyrrol-1-yl)benzoic acid

• Molecular Formula: C11H8N2O4
• Molecular Weight: 232.19 g/mol
• IUPAC Name: 5-nitro-2-pyrrol-1-ylbenzoic acid
• InChI: InChI=1S/C11H8N2O4/c14-11(15)9-7-8(13(16)17)3-4-10(9)12-5-1-2-6-12/h1-7H,(H,14,15)
• InChI Key: LLBNURHUYGGQJR-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=C1)C2=C(C=C(C=C2)[N+](=O)[O-])C(=O)O

Description

5-Nitro-2-(pyrrol-1-yl)benzoic acid is a useful research compound. Its molecular formula is C11H8N2O4 and its molecular weight is 232.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-amino-5-nitrobenzoic acid (475 mg), 2,5-dimethoxytetrahydrofuran (345 mg) and acetic acid (10 ml) was heated under reflux for 3 hours and then concentrated at reduced pressure. Brine was added to the resulting residue and the mixture was extracted with ethyl acetate. The organic layer was dried with anhydrous sodium sulfate and then concentrated at reduced pressure. The resulting residue was purified by silica gel column chromatography (eluent; ethyl acetate:n-hexane=1:1) to give the titled compound (yield, 73%).